Cas no 2091540-86-0 ((5-chloro-2-fluoropyridin-3-yl)methanesulfonyl chloride)

• Product Name: (5-chloro-2-fluoropyridin-3-yl)methanesulfonyl chloride
• CAS No: 2091540-86-0
• MF: C₆H₄Cl₂FNO₂S
• MW: 244.070861816406
• CID: 6189569
• PubChem ID: 131330186
• Update Time: 2025-07-01

(5-chloro-2-fluoropyridin-3-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (5-chloro-2-fluoropyridin-3-yl)methanesulfonyl chloride
• 2091540-86-0
• EN300-1989380

• Inchi： 1S/C6H4Cl2FNO2S/c7-5-1-4(3-13(8,11)12)6(9)10-2-5/h1-2H,3H2
• InChI Key： HAQWWJACXZLAOQ-UHFFFAOYSA-N
• SMILES： ClS(CC1C(=NC=C(C=1)Cl)F)(=O)=O

Computed Properties

• Exact Mass: 242.9323831g/mol
• Monoisotopic Mass: 242.9323831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.4Ų

Additional information on (5-chloro-2-fluoropyridin-3-yl)methanesulfonyl chloride

Comprehensive Overview of (5-chloro-2-fluoropyridin-3-yl)methanesulfonyl chloride (CAS No. 2091540-86-0)

(5-chloro-2-fluoropyridin-3-yl)methanesulfonyl chloride (CAS No. 2091540-86-0) is a specialized sulfonyl chloride derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its pyridine backbone and reactive sulfonyl chloride group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structure, featuring both chloro and fluoro substituents, enhances its reactivity and selectivity in cross-coupling reactions, making it a valuable tool for modern drug discovery.

The growing demand for fluorinated pyridine derivatives in medicinal chemistry has spotlighted compounds like (5-chloro-2-fluoropyridin-3-yl)methanesulfonyl chloride. Researchers are increasingly exploring its potential in designing kinase inhibitors and antiviral agents, aligning with trends in targeting RNA-dependent RNA polymerase (RdRp) for infectious diseases. Its CAS No. 2091540-86-0 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-impact journals and patents.

From a synthetic perspective, this compound’s methanesulfonyl chloride moiety enables efficient functionalization via nucleophilic substitution, while the halogenated pyridine ring facilitates metal-catalyzed transformations such as Suzuki-Miyaura couplings. Such properties address the pharmaceutical industry’s need for scalable intermediates in API (Active Pharmaceutical Ingredient) production. Recent studies highlight its utility in constructing heterocyclic scaffolds for oncology and CNS therapeutics, topics dominating current PubMed queries.

Environmental and regulatory considerations are also critical. While not classified as hazardous under major jurisdictions, proper handling of (5-chloro-2-fluoropyridin-3-yl)methanesulfonyl chloride requires adherence to standard lab protocols. Its stability under inert conditions and compatibility with green chemistry principles (e.g., solvent-free reactions) resonate with the industry’s shift toward sustainable synthesis. This aligns with Google Trends data showing rising searches for “eco-friendly fluorination methods” and “halogenated building blocks.”

In analytical chemistry, advanced techniques like LC-MS and NMR are employed to verify the purity of CAS No. 2091540-86-0, ensuring compliance with ICH guidelines. The compound’s spectral fingerprints (e.g., distinct 19F-NMR shifts) are documented in open-access platforms like ChemSpider, aiding reproducibility—a key concern in Open Science initiatives. Such transparency supports its adoption in academic and industrial settings.

Future directions for (5-chloro-2-fluoropyridin-3-yl)methanesulfonyl chloride include explorations in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, areas generating buzz in scientific forums. Its role in click chemistry applications further underscores its multidisciplinary appeal. As patent filings surge for fluorinated drug candidates, this compound’s commercial and scientific trajectory remains robust.